Cas no 1289049-62-2 (5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine)

• Product Name: 5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine
• CAS No: 1289049-62-2
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD26337322
• CID: 4783596
• Update Time: 2025-05-21

5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine

• MDL： MFCD26337322
• Inchi： 1S/C12H17BrN2/c1-9-7-10(13)8-14-12(9)15(2)11-5-3-4-6-11/h7-8,11H,3-6H2,1-2H3
• InChI Key： OIHZXWWHMDHCOF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N(C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 3.6
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine

5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine (CAS No. 1289049-62-2)

The compound5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine, also known by its CAS registry numberCAS No. 1289049-62-2, is a significant organic chemical entity with a diverse range of applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine consists of a pyridine ring substituted with a bromine atom at the 5-position and an N-cyclopentyl group along with a methyl group at the 3-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of pyridine derivatives like5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine in drug discovery. The presence of the bromine atom at the 5-position facilitates various substitution reactions, enabling the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have explored its role as a precursor in the development of anti-inflammatory agents and anticancer drugs.

In addition to its pharmaceutical applications,5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine has also found utility in agrochemicals. Its ability to act as a precursor in the synthesis of pesticides and herbicides has been well-documented. The cyclopentyl group attached to the nitrogen atom contributes to the compound's stability and enhances its bioavailability when used in agricultural settings.

The synthesis ofCAS No. 1289049-62-2 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution at specific positions. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process, making it more accessible for industrial applications.

Moreover,5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-amine has shown promise in materials science as a building block for constructing advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in designing materials with tailored properties for gas storage, catalysis, and sensing applications.

In terms of safety and handling,CAS No. 1289049-62-2 should be treated with care due to its chemical reactivity. Proper storage conditions and handling procedures are essential to prevent unwanted reactions or degradation. Additionally, environmental considerations are crucial when working with this compound to ensure minimal ecological impact.

In conclusion,5-Bromo-N-cyclopentyl-N,3-dimethylpyridin-2-ame is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its role in advancing technological and scientific frontiers is expected to grow further.